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Compound of Interest

Compound Name:
5-Dimethylcarbamoyl-pentanoic

acid

Cat. No.: B3111834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1862-09-5

This technical guide provides a concise summary of the available information for 5-
Dimethylcarbamoyl-pentanoic acid, a chemical compound of interest in various research and

development applications. Due to the limited publicly available data, this document focuses on

its fundamental properties.

Chemical and Physical Properties
The following table summarizes the known quantitative data for 5-Dimethylcarbamoyl-
pentanoic acid. This information is crucial for handling, storage, and application of the

compound in a laboratory setting.
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Property Value Source

CAS Number 1862-09-5 [1]

Molecular Formula C8H15NO3 [1]

Molecular Weight 173.21 g/mol [1]

SMILES Code CN(C)C(=O)CCCCC(O)=O [1]

MDL Number MFCD12172669 [1]

Note: At the time of this publication, detailed experimental data such as melting point, boiling

point, and solubility for 5-Dimethylcarbamoyl-pentanoic acid are not readily available in the

public domain. The provided SMILES code offers a machine-readable representation of the

molecular structure.

Experimental Protocols
A comprehensive search of scientific literature and chemical databases did not yield specific,

detailed experimental protocols for the synthesis, purification, or use of 5-Dimethylcarbamoyl-
pentanoic acid. General methodologies for the synthesis of similar N,N-dimethylamides from

carboxylic acids could potentially be adapted. One common approach involves the coupling of

a carboxylic acid with dimethylamine using a suitable coupling agent.

Below is a generalized workflow for such a synthesis.

General Synthesis Workflow
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(e.g., Chromatography, Recrystallization)

Step 3
5-Dimethylcarbamoyl-

pentanoic acid
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Caption: A generalized workflow for the synthesis of N,N-dimethylamides from carboxylic acids.
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Signaling Pathways and Biological Activity
Currently, there is no available information in peer-reviewed scientific literature detailing the

involvement of 5-Dimethylcarbamoyl-pentanoic acid in any specific signaling pathways or its

broader biological activity. Further research is required to elucidate its potential roles in

biological systems.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 5-Dimethylcarbamoyl-pentanoic acid was not

found, general laboratory safety precautions should be observed when handling this

compound. This includes the use of personal protective equipment (PPE) such as safety

glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area. For

detailed safety information, it is advisable to consult the supplier's documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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